Cas no 106065-09-2 (Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate)
106065-09-2 structure
Product Name:Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate
CAS No:106065-09-2
MF:C14H20O4
MW:252.306204795837
CID:160524
PubChem ID:176017
Update Time:2025-04-19
Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate Chemical and Physical Properties
Names and Identifiers
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- Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate
- 3-(3-methoxypropoxy)propyl benzoate
- DTXSID30909890
- 106065-09-2
- Propanol, (2-methoxymethylethoxy)-, benzoate
-
- Inchi: 1S/C14H20O4/c1-16-9-5-10-17-11-6-12-18-14(15)13-7-3-2-4-8-13/h2-4,7-8H,5-6,9-12H2,1H3
- InChI Key: ISWDUEFJGJHOCL-UHFFFAOYSA-N
- SMILES: O(CCCOC)CCCOC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 252.1362
- Monoisotopic Mass: 252.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.055
- Boiling Point: 345.5°Cat760mmHg
- Flash Point: 149.5°C
- Refractive Index: 1.491
- PSA: 44.76
- LogP: 2.28660
Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
106065-09-2 (Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate) Related Products
- 120-51-4(Benzyl benzoate)
- 136-60-7(Butyl benzoate)
- 120-50-3(2-Methylpropyl Ester Benzoic Acid)
- 636-53-3(Diethyl isophthalate)
- 1962-75-0(1,4-dibutyl benzene-1,4-dicarboxylate)
- 3126-90-7(Dibutyl isophthalate)
- 120-33-2(Ethyl 3-methylbenzoate)
- 94-08-6(Ethyl p-toluate)
- 636-09-9(Diethyl terephthalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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